Cas no 53287-55-1 (Thiophene, 3-(butylthio)tetrahydro-, 1,1-dioxide)

• Product Name: Thiophene, 3-(butylthio)tetrahydro-, 1,1-dioxide
• CAS No: 53287-55-1
• MF: C₈H₁₆O₂S₂
• MW: 208.341440200806
• CID: 357630
• PubChem ID: 71365274
• Update Time: 2025-04-19

Thiophene, 3-(butylthio)tetrahydro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-(butylthio)tetrahydro-, 1,1-dioxide
• 3-butylsulfanylthiolane 1,1-dioxide
• 3-sulfolanyl butyl sulfide
• 53287-55-1
• 3-(Butylsulfanyl)-1lambda~6~-thiolane-1,1-dione
• DTXSID20788696

• Inchi： 1S/C8H16O2S2/c1-2-3-5-11-8-4-6-12(9,10)7-8/h8H,2-7H2,1H3
• InChI Key： LQIRNPJKABXYTI-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)SCCCC)(=O)=O

Computed Properties

• Exact Mass: 208.05928
• Monoisotopic Mass: 208.05917210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 34.14